Cas no 2228319-58-0 (2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine)

2-Chloro-4-(trifluoromethyl)phenylprop-2-en-1-amine is a versatile intermediate in organic synthesis, characterized by its trifluoromethyl and chloro-substituted phenyl ring coupled with a propenylamine moiety. This structure imparts unique reactivity, making it valuable for constructing pharmacologically active compounds, particularly in agrochemical and pharmaceutical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substituent offers further functionalization potential. The propenylamine side chain provides a reactive handle for derivatization, enabling the synthesis of diverse heterocycles or amine-based scaffolds. Its well-defined stereochemistry and high purity ensure consistent performance in coupling reactions, cyclizations, or as a building block for bioactive molecules. Suitable for controlled environments due to its sensitivity.

2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine structure

2228319-58-0 structure

Product Name:2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine

CAS No:2228319-58-0

MF:C₁₀H₉ClF₃N

MW:235.633372068405

CID:5962103

PubChem ID:165784539

Update Time:2025-05-20

2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine
- EN300-1939852
- 2-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine
- 2228319-58-0
- Inchi： 1S/C10H9ClF3N/c1-6(5-15)7-2-3-9(11)8(4-7)10(12,13)14/h2-4H,1,5,15H2
- InChI Key： QMHBQPYVFVUKEN-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=C)CN)=CC=1C(F)(F)F

Computed Properties

Exact Mass: 235.0375615g/mol
Monoisotopic Mass: 235.0375615g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26Å²

2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1939852-0.05g	2-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine	2228319-58-0	0.05g	$1129.0	2023-09-17
Enamine	EN300-1939852-0.1g	2-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine	2228319-58-0	0.1g	$1183.0	2023-09-17
Enamine	EN300-1939852-0.25g	2-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine	2228319-58-0	0.25g	$1235.0	2023-09-17
Enamine	EN300-1939852-0.5g	2-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine	2228319-58-0	0.5g	$1289.0	2023-09-17
Enamine	EN300-1939852-1.0g	2-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine	2228319-58-0	1g	$1172.0	2023-05-31
Enamine	EN300-1939852-2.5g	2-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine	2228319-58-0	2.5g	$2631.0	2023-09-17
Enamine	EN300-1939852-5.0g	2-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine	2228319-58-0	5g	$3396.0	2023-05-31
Enamine	EN300-1939852-10.0g	2-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine	2228319-58-0	10g	$5037.0	2023-05-31
Enamine	EN300-1939852-1g	2-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine	2228319-58-0	1g	$1343.0	2023-09-17
Enamine	EN300-1939852-5g	2-[4-chloro-3-(trifluoromethyl)phenyl]prop-2-en-1-amine	2228319-58-0	5g	$3894.0	2023-09-17

2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine Related Literature

1. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
2. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
4. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
5. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952

Additional information on 2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine

Recent Advances in the Study of 2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine (CAS: 2228319-58-0)

In recent years, the compound 2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine (CAS: 2228319-58-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and chloro-substituted phenylpropeneamine structure, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potential modulator of specific biological pathways. Recent findings suggest that 2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine exhibits selective binding affinity to certain protein targets, making it a candidate for drug development in areas such as oncology and neurology. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the proliferation of cancer cells by targeting key signaling pathways involved in cell cycle regulation.

The synthesis of 2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, with improved yields and purity. A notable development is the use of catalytic asymmetric synthesis, which has allowed for the production of enantiomerically pure forms of the molecule, thereby enhancing its therapeutic potential and reducing off-target effects.

Pharmacokinetic and pharmacodynamic studies have further highlighted the compound's favorable properties, including its metabolic stability and bioavailability. Research conducted in animal models has shown that 2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine exhibits a desirable pharmacokinetic profile, with good oral absorption and prolonged half-life. These attributes make it a promising candidate for further preclinical and clinical development.

In addition to its therapeutic potential, recent studies have also explored the safety and toxicity profile of 2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine. Preliminary toxicological assessments indicate that the compound has a manageable safety profile, with no significant adverse effects observed at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential drug-drug interactions.

Looking ahead, the continued investigation of 2-4-chloro-3-(trifluoromethyl)phenylprop-2-en-1-amine holds great promise for the development of novel therapeutics. Future research directions may include the exploration of its applications in combination therapies, the development of derivatives with enhanced efficacy, and the conduct of clinical trials to evaluate its safety and efficacy in humans. As the field progresses, this compound is likely to remain a key focus of chemical biology and pharmaceutical research.